H-D-2-NAL-CYS-TYR-D-TRP-LYS-VAL-CYS-2-NAL-NH2
H-D-2-NAL-CYS-TYR-D-TRP-LYS-VAL-CYS-2-NAL-NH2
Brand Name:
Vulcanchem
CAS No.:
111857-96-6
VCID:
VC0050912
InChI:
InChI=1S/C63H73N11O9S2/c1-36(2)55-63(83)73-54(61(81)69-50(56(66)76)31-39-19-23-41-12-4-6-14-43(41)28-39)35-85-84-34-53(72-57(77)47(65)29-38-18-22-40-11-3-5-13-42(40)27-38)62(82)70-51(30-37-20-24-45(75)25-21-37)59(79)71-52(32-44-33-67-48-16-8-7-15-46(44)48)60(80)68-49(58(78)74-55)17-9-10-26-64/h3-8,11-16,18-25,27-28,33,36,47,49-55,67,75H,9-10,17,26,29-32,34-35,64-65H2,1-2H3,(H2,66,76)(H,68,80)(H,69,81)(H,70,82)(H,71,79)(H,72,77)(H,73,83)(H,74,78)/t47-,49+,50+,51-,52-,53+,54+,55+/m1/s1
SMILES:
CC(C)C1C(=O)NC(CSSCC(C(=O)NC(C(=O)NC(C(=O)NC(C(=O)N1)CCCCN)CC2=CNC3=CC=CC=C32)CC4=CC=C(C=C4)O)NC(=O)C(CC5=CC6=CC=CC=C6C=C5)N)C(=O)NC(CC7=CC8=CC=CC=C8C=C7)C(=O)N
Molecular Formula:
C63H73N11O9S2
Molecular Weight:
1192.465
H-D-2-NAL-CYS-TYR-D-TRP-LYS-VAL-CYS-2-NAL-NH2
CAS No.: 111857-96-6
Main Products
VCID: VC0050912
Molecular Formula: C63H73N11O9S2
Molecular Weight: 1192.465
| CAS No. | 111857-96-6 |
|---|---|
| Product Name | H-D-2-NAL-CYS-TYR-D-TRP-LYS-VAL-CYS-2-NAL-NH2 |
| Molecular Formula | C63H73N11O9S2 |
| Molecular Weight | 1192.465 |
| IUPAC Name | (4R,7S,10S,13R,16R,19R)-10-(4-aminobutyl)-N-[(2S)-1-amino-3-naphthalen-2-yl-1-oxopropan-2-yl]-19-[[(2R)-2-amino-3-naphthalen-2-ylpropanoyl]amino]-16-[(4-hydroxyphenyl)methyl]-13-(1H-indol-3-ylmethyl)-6,9,12,15,18-pentaoxo-7-propan-2-yl-1,2-dithia-5,8,11,14,17-pentazacycloicosane-4-carboxamide |
| Standard InChI | InChI=1S/C63H73N11O9S2/c1-36(2)55-63(83)73-54(61(81)69-50(56(66)76)31-39-19-23-41-12-4-6-14-43(41)28-39)35-85-84-34-53(72-57(77)47(65)29-38-18-22-40-11-3-5-13-42(40)27-38)62(82)70-51(30-37-20-24-45(75)25-21-37)59(79)71-52(32-44-33-67-48-16-8-7-15-46(44)48)60(80)68-49(58(78)74-55)17-9-10-26-64/h3-8,11-16,18-25,27-28,33,36,47,49-55,67,75H,9-10,17,26,29-32,34-35,64-65H2,1-2H3,(H2,66,76)(H,68,80)(H,69,81)(H,70,82)(H,71,79)(H,72,77)(H,73,83)(H,74,78)/t47-,49+,50+,51-,52-,53+,54+,55+/m1/s1 |
| Standard InChIKey | WASLGBPOQJKRMS-OIRFZPIWSA-N |
| SMILES | CC(C)C1C(=O)NC(CSSCC(C(=O)NC(C(=O)NC(C(=O)NC(C(=O)N1)CCCCN)CC2=CNC3=CC=CC=C32)CC4=CC=C(C=C4)O)NC(=O)C(CC5=CC6=CC=CC=C6C=C5)N)C(=O)NC(CC7=CC8=CC=CC=C8C=C7)C(=O)N |
| Last Modified | Aug 20 2021 |
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